Cas no 179327-06-1 ((2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone)
![(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone structure](https://ossimg.kuujia.com/scimg/179500/179327-06-1x500.png)
179327-06-1 structure
Product Name:(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone
CAS No:179327-06-1
MF:C16H15NO3S
MW:301.360203027725
MDL:MFCD09859278
CID:2857585
PubChem ID:25248338
Update Time:2023-08-09
(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone
- SBB026066
- STK352994
- (2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(1,3-benzodioxol-5-yl)methanone
- (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)(1,3-benzodioxol-5-yl)methanone
- (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(1,3-benzodioxol-5-yl)methanone
- 2H-benzo[d]1,3-dioxolen-5-yl 2-amino(4,5,6,7-tetrahydrobenzo[b]thiophen
- (2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone
-
- MDL： MFCD09859278
- Inchi： 1S/C16H15NO3S/c17-16-14(10-3-1-2-4-13(10)21-16)15(18)9-5-6-11-12(7-9)20-8-19-11/h5-7H,1-4,8,17H2
- InChI Key： SBHZYFJRHHNQHT-UHFFFAOYSA-N
- SMILES： S1C(=C(C(C2=CC=C3C(=C2)OCO3)=O)C2=C1CCCC2)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 418
- XLogP3: 4.2
- Topological Polar Surface Area: 89.8
(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511573-1g |
(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone |
179327-06-1 | 97% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM511573-5g |
(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone |
179327-06-1 | 97% | 5g |
$*** | 2023-03-31 | |
| Enamine | EN300-231957-0.05g |
3-(1,3-dioxaindane-5-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
179327-06-1 | 95% | 0.05g |
$164.0 | 2024-06-20 | |
| Enamine | EN300-231957-0.1g |
3-(1,3-dioxaindane-5-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
179327-06-1 | 95% | 0.1g |
$245.0 | 2024-06-20 | |
| Enamine | EN300-231957-0.25g |
3-(1,3-dioxaindane-5-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
179327-06-1 | 95% | 0.25g |
$349.0 | 2024-06-20 | |
| Enamine | EN300-231957-0.5g |
3-(1,3-dioxaindane-5-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
179327-06-1 | 95% | 0.5g |
$549.0 | 2024-06-20 | |
| Enamine | EN300-231957-1.0g |
3-(1,3-dioxaindane-5-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
179327-06-1 | 95% | 1.0g |
$705.0 | 2024-06-20 | |
| Enamine | EN300-231957-2.5g |
3-(1,3-dioxaindane-5-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
179327-06-1 | 95% | 2.5g |
$1234.0 | 2024-06-20 | |
| Enamine | EN300-231957-5.0g |
3-(1,3-dioxaindane-5-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
179327-06-1 | 95% | 5.0g |
$2116.0 | 2024-06-20 | |
| Enamine | EN300-231957-10.0g |
3-(1,3-dioxaindane-5-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine |
179327-06-1 | 95% | 10.0g |
$3880.0 | 2024-06-20 |
(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
179327-06-1 ((2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
